Desisopropyl Atrazine
Desisopropyl Atrazine
Deisopropylatrazine is a diamino-1,3,5-triazine that is N-ethyl-1,3,5-triazine-2,4-diamine substituted by a chloro group at position 6. It has a role as a bacterial xenobiotic metabolite and a marine xenobiotic metabolite. It is a chloro-1,3,5-triazine and a diamino-1,3,5-triazine. It derives from a 6-chloro-1,3,5-triazine-2,4-diamine.
Brand Name:
Vulcanchem
CAS No.:
1007-28-9
VCID:
VC0029266
InChI:
InChI=1S/C5H8ClN5/c1-2-8-5-10-3(6)9-4(7)11-5/h2H2,1H3,(H3,7,8,9,10,11)
SMILES:
CCNC1=NC(=NC(=N1)N)Cl
Molecular Formula:
C5H8ClN5
Molecular Weight:
173.6 g/mol
Desisopropyl Atrazine
CAS No.: 1007-28-9
Reference Standards
VCID: VC0029266
Molecular Formula: C5H8ClN5
Molecular Weight: 173.6 g/mol
| CAS No. | 1007-28-9 |
|---|---|
| Product Name | Desisopropyl Atrazine |
| Molecular Formula | C5H8ClN5 |
| Molecular Weight | 173.6 g/mol |
| IUPAC Name | 6-chloro-2-N-ethyl-1,3,5-triazine-2,4-diamine |
| Standard InChI | InChI=1S/C5H8ClN5/c1-2-8-5-10-3(6)9-4(7)11-5/h2H2,1H3,(H3,7,8,9,10,11) |
| Standard InChIKey | IVENSCMCQBJAKW-UHFFFAOYSA-N |
| SMILES | CCNC1=NC(=NC(=N1)N)Cl |
| Canonical SMILES | CCNC1=NC(=NC(=N1)N)Cl |
| Description | Deisopropylatrazine is a diamino-1,3,5-triazine that is N-ethyl-1,3,5-triazine-2,4-diamine substituted by a chloro group at position 6. It has a role as a bacterial xenobiotic metabolite and a marine xenobiotic metabolite. It is a chloro-1,3,5-triazine and a diamino-1,3,5-triazine. It derives from a 6-chloro-1,3,5-triazine-2,4-diamine. |
| Solubility | 0.00 M |
| Synonyms | 6-Chloro-N2-ethyl-1,3,5-triazine-2,4-diamine; 2-Amino-4-chloro-6-(ethylamino)_x000B_-s-triazine; Atrazine-desisopropyl; DIA; Deethylsimazine; Deisopropylatrazine; Desethylsimazine; F 703; G 28279; NSC 13909; |
| PubChem Compound | 13878 |
| Last Modified | Nov 11 2021 |
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